Cas no 2680705-92-2 (methyl 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetate)

• Product Name: methyl 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetate
• CAS No: 2680705-92-2
• MF: C₁₂H₁₆N₂O₆S
• MW: 316.330242156982
• CID: 5632225
• PubChem ID: 165934649
• Update Time: 2025-09-20

methyl 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(tert-butoxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate
• 2680705-92-2
• EN300-28293229
• methyl 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetate

• Inchi： 1S/C12H16N2O6S/c1-12(2,3)20-11(16)13(7-9(15)19-4)8-5-6-21-10(8)14(17)18/h5-6H,7H2,1-4H3
• InChI Key： XULCSYSOQIUZGO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1[N+](=O)[O-])N(CC(=O)OC)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 316.07290741g/mol
• Monoisotopic Mass: 316.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 130Ų